3-amino-N,N-dimethylpropanamide
Overview
Description
3-amino-N,N-dimethylpropanamide is a chemical compound with the molecular formula C5H12N2O . It is a strong donor solvent and can coordinate to metal ions through the carbonyl oxygen atom .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C5H12N2O/c1-7(2)5(8)3-4-6/h3-4,6H2,1-2H3 . This indicates that the molecule consists of 5 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 116.16 . It is a liquid at room temperature . More specific properties such as boiling point, melting point, and density were not found in the search results.Scientific Research Applications
Fine Chemical Applications : 3-amino-N,N-dimethylpropanamide (DMAA) is an important chemical used in fine chemical industries, including petroleum recovery, fiber and plastics modification, and in the life sciences. A study focused on optimizing the catalytic pyrolysis process for preparing DMAA from 3-(dimethylamino)-N,N-dimethyl-propanamide (DMDA), finding an efficient method with a product yield of 84.2% under optimal conditions (Pu Zhong-wei, 2008).
Synthesis and Crystal Structure Analysis : The synthesis and crystal structure of compounds like 3-chloro-N-(2-chloro-5-(1,3-dioxo-4,5,6,7-tetrahydro-1H-isoindol-2(3H)-yl)-4-fluorophenyl)-2,2-dimethylpropanamide have been studied, demonstrating the compound's utility in chemical synthesis and structural analysis (Huang Ming-zhi et al., 2005).
Ligand Synthesis : N-(2-formyl-1-methylimidazol-4-yl)-2,2-dimethylpropanamide has been used in the synthesis of imidazole-amine ligands with variable second-coordination spheres. This reagent is valuable for reductive amination reactions and the synthesis of related imidazole synthons (Lionel Cheruzel et al., 2011).
Conformational Analysis in Amino Acid Mimics : Studies have been conducted on low-energy conformers of 2-acetylamino-2,N-dimethylpropanamide, which is relevant to the design of structural mimics for proteins, particularly in understanding the conformational properties of α,α-disubstituted amino acids (C. Alemán & J. Casanovas, 1994).
Analytical Applications : Methods for the determination of related compounds, such as 3-chloro-N-hydroxy-2,2-dimethylpropanamide, have been developed using spectrophotometry. This showcases its analytical applications in detecting and quantifying similar compounds in solutions (L. Shu, 2011).
Pharmaceutical Research : In the pharmaceutical domain, this compound derivatives have been explored for brain-specific drug delivery, particularly in the treatment of Parkinson's disease. These studies demonstrate the compound's potential in enhancing drug delivery and efficacy (Yanping Li et al., 2014).
Antibiotic Research : Research has been conducted on compounds like oxazolomycin, which contains a 3-hydroxy-2,2-dimethylpropanamide moiety. This study explored the antibiotic activity of these compounds, indicating their potential in medical applications (C. Bagwell et al., 2008).
Safety and Hazards
The safety information for 3-amino-N,N-dimethylpropanamide indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and face thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
3-amino-N,N-dimethylpropanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O/c1-7(2)5(8)3-4-6/h3-4,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNDIDJUNNCBHTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60508673 | |
Record name | N,N-Dimethyl-beta-alaninamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60508673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1857-18-7 | |
Record name | N,N-Dimethyl-beta-alaninamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60508673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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